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Compound of Interest

Compound Name: 1-Piperidinecarbonyl chloride

Cat. No.: B076833

Essential Safety and Handling Guide for 1-
Piperidinecarbonyl Chloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1-Piperidinecarbonyl chloride. It
includes detailed operational and disposal plans to ensure laboratory safety and regulatory
compliance.

Chemical Overview and Hazards

1-Piperidinecarbonyl chloride (CAS No: 13939-69-0) is a corrosive chemical that poses
significant health risks upon exposure.[1][2] It is classified as causing severe skin burns and
serious eye damage.[2][3][4] The signal word for this chemical is "Danger".[1][2][3]

Hazard Identification
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Property Value
Molecular Formula CeH10CINO[1][2]
Molecular Weight 147.60 g/mol [1][2]

Not specified, but likely a liquid based on

Appearance ] N )
density and boiling point
Boiling Point 242 °C[1]
Density 1.18 g/mL at 25 °C[1]
Flash Point 110 °C (230 °F) - closed cup[1]
GHS Pictogram GHSO05 (Corrosion)[1][3]
H314: Causes severe skin burns and eye
Hazard Statements damage. H318: Causes serious eye damage.[2]

[3]

8A - Combustible corrosive hazardous
Storage Class Code ]
materials[1]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling 1-Piperidinecarbonyl chloride, the following
personal protective equipment is mandatory.

e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][5] Standard
safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[1][3] Always inspect gloves for
integrity before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or tasks with a high risk of splashing, a chemical-resistant suit is recommended.
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o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if working in a poorly ventilated area or if there is a risk of inhalation.[3] A full-face
respirator with appropriate cartridges (e.g., type ABEK (EN14387)) may be necessary for
spill response.[5][6]

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing
accidents.

1. Preparation and Precautionary Measures:

e Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.[3]

o Work in a well-ventilated area, preferably within a chemical fume hood.[7]

e Remove all unnecessary items from the work area.

e Have a chemical spill kit readily available.

2. Handling the Chemical:

e Don the appropriate PPE before handling the chemical container.

o Carefully open the container, avoiding splashes.

o Use only compatible equipment (e.g., glass, PTFE) for transferring the chemical.
o Keep the container tightly closed when not in use.[4][8]

3. Post-Handling Procedures:

e Thoroughly wash hands and any exposed skin with soap and water after handling.
o Clean the work area and any equipment used.

» Remove PPE carefully to avoid contaminating yourself and the surrounding area.
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» Store 1-Piperidinecarbonyl chloride in a locked, well-ventilated, dry area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[8][9]

Emergency Procedures
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[3][8] Seek immediate medical attention.[3][8]

o Skin Contact: Immediately remove all contaminated clothing.[8] Rinse the affected skin area
with copious amounts of water for at least 15 minutes.[8] Seek immediate medical attention.

¢ Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing.[3][8] If breathing is difficult or has stopped, provide artificial respiration.[3] Seek
immediate medical attention.[3][8]

 Ingestion: Rinse mouth with water.[3][8] Do NOT induce vomiting.[3][8] Seek immediate
medical attention.[8]

Spill and Disposal Plan
Spill Response:
A prompt and effective response is critical in the event of a spill.

» Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential
personnel from the spill area.[8]

o Assess the Spill: Determine the extent of the spill and if it can be safely managed by
laboratory personnel. For large or unmanageable spills, contact your institution's emergency
response team.

e Control and Contain:

o Ensure adequate ventilation.[8]
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o Eliminate all ignition sources.

o Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite to
contain the spill.[10] Start from the outside of the spill and work inwards to prevent
spreading.[11]

e Clean-up:

o Wearing appropriate PPE, carefully scoop the absorbed material into a designated,
labeled, and sealed container for hazardous waste.[8][12]

o Do not use combustible materials like paper towels to absorb the initial spill.[10]
o Decontaminate:
o Wash the spill area thoroughly with soap and water.[13]

o Place all contaminated materials, including PPE, into the hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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